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Compound of Interest

Compound Name: D-Mannitol-d1

Cat. No.: B1484767 Get Quote

This guide provides comprehensive safety and handling information for D-Mannitol-d1, a

deuterated form of D-Mannitol. The content is intended for researchers, scientists, and drug

development professionals. While the toxicological and physical properties of D-Mannitol-d1
are not expected to differ significantly from D-Mannitol, this guide is based on the available

data for D-Mannitol.

Section 1: Chemical and Physical Properties
D-Mannitol-d1 is an isotopically labeled sugar alcohol. The following table summarizes its key

chemical and physical properties.
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Property Value Citations

Molecular Formula C₆H₁₃DO₆ [1]

Molecular Weight ~183.17 g/mol [2]

Appearance
White crystalline powder or

free-flowing granules
[2]

Odor Odorless [2][3]

Taste Sweet [2]

Melting Point 165 - 170 °C (329 - 338 °F) [3]

Boiling Point 295 °C (563 °F) at 3.5 mmHg [2][4]

Water Solubility ≥ 100 mg/mL at 20°C (68°F) [4]

Specific Gravity 1.489 at 20°C (68°F) [4]

Flash Point > 149 °C (> 300 °F) [2][4]

Autoignition Temperature Not available

Stability

Stable under normal ambient

and anticipated storage and

handling conditions of

temperature and pressure.

[1]

Section 2: Toxicological Data
D-Mannitol is considered to have low acute toxicity. The following table summarizes the

available toxicological data.

Metric Value Species Citations

Oral LD50 13,500 mg/kg Rat [5]

Oral LD50 22 g/kg Mouse [5]

Intravenous LD50 7,470 mg/kg Rat [5]

Intraperitoneal LD50 14 g/kg Mouse [5]
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Human Health Effects:

Inhalation: May cause respiratory tract irritation. Coughing may result from inhalation.[4]

Skin Contact: May cause skin irritation and discoloration of sensitive skin.[4][6] Generally, the

product does not irritate the skin.[5]

Eye Contact: May cause eye irritation, redness, and pain.[4][6]

Ingestion: May cause gastric irritation, nausea, and diarrhea.[4][6] Ingestion of large amounts

may lead to more severe symptoms such as nausea, vomiting, headache, chills, chest pain,

and pulmonary edema.[4]

Section 3: Hazard Identification and Classification
D-Mannitol is not classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1][7] However, it is important to be

aware of potential hazards.

Reactivity: Flammable and/or toxic gases are generated by the combination with alkali

metals, nitrides, strong reducing agents, and strong oxidizing agents.[4]

Fire Hazards: When heated to decomposition, it emits acrid smoke and toxic fumes of

carbon monoxide and carbon dioxide.[4] The product in its delivered form is not dust

explosion capable; however, the enrichment of fine dust can lead to the danger of a dust

explosion.[1]

Health Hazards: While not classified as hazardous, exposure may cause irritation to the skin,

eyes, and respiratory tract.[4]

Section 4: Experimental Protocols
General Handling and Storage

Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended to

control dust.[1][8]
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Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

impervious gloves and safety glasses.[8][9] In dusty conditions, a dust respirator is

recommended.[8]

Hygiene: Handle in accordance with good industrial hygiene and safety practices.[9] Wash

hands thoroughly after handling and before eating, drinking, or smoking.[1] Remove and

wash contaminated clothing before reuse.[9]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[8]

[9] Keep away from incompatible materials such as strong oxidizing agents.[5]

Spill and Disposal Procedures
Spill Cleanup:

Clear the area of personnel and move upwind.[8]

Avoid generating dust. Use dry clean-up procedures.[8]

Sweep up or vacuum up spillage and collect it in a suitable container for disposal.[9]

Prevent spillage from entering drains, sewers, or water courses.[8]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Section 5: Visualizations
Experimental Workflow for Safe Handling
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Start: Receive D-Mannitol-d1

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Safety Glasses, Lab Coat)

Work in a well-ventilated area
(e.g., fume hood)

Weigh and handle the compound

Clean up work area and equipment

Dispose of waste according to regulationsStore in a cool, dry, well-ventilated place

End

Click to download full resolution via product page

Caption: General workflow for safely handling D-Mannitol-d1 in a laboratory setting.

Logical Relationship for PPE Selection
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Potential for dust generation?

Enhanced PPE:
Add respiratory protection

(e.g., N95 respirator)

Yes

Risk of splash?

No

Standard PPE:
Lab coat, safety glasses, gloves

No

Add face shield

Yes

Click to download full resolution via product page

Caption: Decision diagram for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of D-
Mannitol-d1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1484767#safety-and-handling-guidelines-for-d-
mannitol-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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